Cas no 103394-65-6 (6,8-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine)

• Product Name: 6,8-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine
• CAS No: 103394-65-6
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 4559553
• Update Time: 2025-06-14

6,8-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 6,8-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine

• Inchi： 1S/C10H14N2/c1-7-6-8(2)12-9-4-3-5-11-10(7)9/h6,11H,3-5H2,1-2H3
• InChI Key： XRRDQLXQFFVCHI-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C)=CC=2C)CCC1

Computed Properties

• Exact Mass: 162.115698g/mol
• Monoisotopic Mass: 162.115698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 162.23g/mol
• XLogP3: 2
• Topological Polar Surface Area: 24.9Ų

Additional information on 6,8-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine

Comprehensive Overview of 6,8-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine (CAS No. 103394-65-6)

The compound 6,8-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine (CAS No. 103394-65-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This article delves into the molecular characteristics, synthesis methods, and emerging uses of this compound, while addressing common queries and trending topics in the field.

Structurally, 6,8-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine belongs to the naphthyridine family, a class of nitrogen-containing bicyclic compounds known for their versatility in drug design. The presence of two methyl groups at the 6 and 8 positions enhances its lipophilicity, making it a candidate for optimizing pharmacokinetic properties in medicinal chemistry. Researchers often explore derivatives of this scaffold to improve bioavailability and target selectivity, which are critical factors in modern drug discovery.

Recent advancements in synthetic methodologies have streamlined the production of 6,8-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine. Techniques such as catalytic hydrogenation and multicomponent reactions are frequently employed to achieve high yields and purity. These innovations align with the growing demand for sustainable chemistry, a hot topic among environmental-conscious researchers. The compound’s synthesis often involves green solvents and catalyst recycling, addressing the industry’s shift toward eco-friendly practices.

In the pharmaceutical sector, 6,8-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine has shown promise as a building block for central nervous system (CNS) therapeutics. Its structural similarity to bioactive alkaloids has spurred interest in its potential to modulate neurotransmitter receptors. For instance, it has been investigated in the context of neurodegenerative diseases, a trending area due to the global rise in conditions like Alzheimer’s and Parkinson’s. Users frequently search for "novel CNS drug scaffolds" or "heterocycles in neurodegeneration," making this compound highly relevant.

Beyond pharmaceuticals, 6,8-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine is also explored in material science. Its conjugated system and nitrogen-rich framework make it suitable for developing organic semiconductors and ligands for metal-organic frameworks (MOFs). These applications tie into the surge in searches for "advanced organic materials" and "MOF design principles," reflecting broader industrial interests.

Quality control and analytical characterization of 6,8-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine are critical for its commercial and research applications. Techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are standard for verifying purity and structure. These methods are frequently queried by professionals seeking "analytical protocols for heterocycles," underscoring the need for detailed technical guidance.

In summary, 6,8-Dimethyl-1,2,3,4-tetrahydro-1,5-naphthyridine (CAS No. 103394-65-6) is a multifaceted compound with applications spanning drug development and advanced materials. Its relevance to contemporary research themes—such as sustainable synthesis, CNS drug discovery, and functional materials—ensures its continued prominence in scientific discourse. By addressing these high-interest areas, this article aims to provide both foundational knowledge and cutting-edge insights for researchers and industry professionals alike.